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CAS No.: 20194-47-2

Cat. No.: B7823882

Get Quote

This technical guide provides a comprehensive overview of 13-methyltetradecanol, a
branched-chain fatty alcohol. It is intended for researchers, scientists, and professionals in drug

development and specialty chemical synthesis. This document delves into the chemical

structure, physicochemical properties, a validated synthesis protocol, spectroscopic analysis,

and potential applications of this compound, grounding all technical claims in authoritative

scientific literature.

Introduction and Scientific Context
13-Methyltetradecanol, an isomer of pentadecanol, belongs to the class of long-chain fatty

alcohols. These compounds are characterized by a hydroxyl (-OH) group at the terminus of a

long aliphatic chain. Fatty alcohols are ubiquitous in nature, typically as components of waxes,

and are of significant industrial importance. They serve as precursors for detergents and

surfactants and are valued as emollients, emulsifiers, and thickeners in the cosmetics and food

industries.[1][2][3]
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The branched-chain nature of 13-methyltetradecanol, specifically the iso-structure at the

penultimate carbon, imparts unique physical properties compared to its linear counterpart, 1-

pentadecanol. This branching can influence melting point, solubility, and viscosity, making it a

molecule of interest for specialized applications where specific physical characteristics are

required. This guide will elucidate these properties and provide the scientific framework for its

synthesis and characterization.

Chemical Structure and Isomerism
13-Methyltetradecanol is a primary alcohol with a 15-carbon backbone. The defining feature

of its structure is a methyl group at the 13th carbon position, creating an isopentadecyl

structure.

Molecular Formula: C₁₅H₃₂O

Structure:

The presence of the terminal hydroxyl group classifies it as a primary alcohol. The branched

methyl group at the C13 position introduces a chiral center, meaning 13-methyltetradecanol
can exist as two enantiomers: (R)-13-methyltetradecanol and (S)-13-methyltetradecanol.
The synthesis of a specific enantiomer would require a stereoselective synthetic route, while

standard synthesis from achiral precursors will yield a racemic mixture.

Physicochemical Properties
The physical properties of long-chain alcohols are largely dictated by the length of the carbon

chain and the presence of hydrogen bonding from the hydroxyl group.[4][5] Longer chains lead

to higher melting and boiling points. The branched nature of 13-methyltetradecanol can

disrupt the packing of the alkyl chains, potentially leading to a lower melting point compared to

its linear isomer, 1-pentadecanol.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: Experimental data for 13-methyltetradecanol is limited. The values for melting point,

boiling point, and density are for the linear isomer 1-pentadecanol and are provided for

reference. The branched structure of 13-methyltetradecanol may result in slightly different

values.

Synthesis of 13-Methyltetradecanol
A robust and reliable method for the synthesis of 13-methyltetradecanol is through the

reduction of its corresponding carboxylic acid, 13-methyltetradecanoic acid. This two-step

process involves the synthesis of the carboxylic acid followed by its reduction to the primary

alcohol.

Synthesis of 13-Methyltetradecanoic Acid
A common route to synthesize 13-methyltetradecanoic acid is via a Wittig reaction, followed by

hydrogenation. This method provides good yields and high purity of the final product.

Reduction of 13-Methyltetradecanoic Acid to 13-
Methyltetradecanol
The reduction of the carboxylic acid to the primary alcohol can be efficiently achieved using a

strong reducing agent such as lithium aluminum hydride (LiAlH₄).[5][9][10][11]

Reaction:

R-COOH + LiAlH₄ → R-CH₂OH
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Experimental Protocol:

Materials: 13-methyltetradecanoic acid, anhydrous diethyl ether or tetrahydrofuran (THF),

lithium aluminum hydride (LiAlH₄), 10% sulfuric acid, anhydrous sodium sulfate, and a rotary

evaporator.

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel,

condenser, and nitrogen inlet, a suspension of lithium aluminum hydride in anhydrous

diethyl ether is prepared under a nitrogen atmosphere.

A solution of 13-methyltetradecanoic acid in anhydrous diethyl ether is added dropwise to

the LiAlH₄ suspension with stirring. The reaction is exothermic and the rate of addition

should be controlled to maintain a gentle reflux.

After the addition is complete, the reaction mixture is stirred at room temperature for

several hours or until the reaction is complete (monitored by TLC).

The reaction is then cautiously quenched by the slow, dropwise addition of water, followed

by 10% sulfuric acid to neutralize the excess LiAlH₄ and dissolve the aluminum salts.[10]

The ether layer is separated, and the aqueous layer is extracted with diethyl ether.[10]

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure using a rotary evaporator to yield the

crude 13-methyltetradecanol.[10]

The crude product can be further purified by vacuum distillation or recrystallization.

Workflow Diagram:
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 13-methyltetradecanol.

Spectroscopic Analysis
The structural elucidation of 13-methyltetradecanol can be achieved through a combination of

spectroscopic techniques.

Infrared (IR) Spectroscopy
The IR spectrum of a primary alcohol is characterized by a strong, broad absorption band in the

region of 3500-3200 cm⁻¹ due to the O-H stretching vibration of the hydrogen-bonded hydroxyl

group.[12] Another significant absorption is the C-O stretching vibration, which for a primary

alcohol, appears in the range of 1075-1000 cm⁻¹.[13]

Expected IR Absorptions for 13-Methyltetradecanol:
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of a primary alcohol will show characteristic signals for the

protons on the carbon bearing the hydroxyl group (α-protons) and the hydroxyl proton itself.[14]

Expected ¹H NMR Chemical Shifts for 13-Methyltetradecanol:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

The hydroxyl proton signal is often broad and its chemical shift is dependent on concentration

and solvent.[14] It can be identified by its disappearance upon shaking the sample with D₂O.

[15]

¹³C NMR: The carbon NMR spectrum provides information on the different carbon

environments in the molecule. The carbon attached to the electronegative oxygen atom will be

shifted downfield.[16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b7823882?utm_src=pdf-body-href
https://learn.openochem.org/learn/nmr-ir-uv-and-ms/hnmr/alcohols-nmr
https://www.benchchem.com/product/b7823882?utm_src=pdf-body
https://www.benchchem.com/product/b7823882?utm_src=pdf-body-href
https://learn.openochem.org/learn/nmr-ir-uv-and-ms/hnmr/alcohols-nmr
https://docbrown.info/page06/spectra/ethanol-nmr1h.htm
https://www.azom.com/article.aspx?ArticleID=12312
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expected ¹³C NMR Chemical Shifts for 13-Methyltetradecanol:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Mass Spectrometry
The mass spectrum of a long-chain primary alcohol often shows a weak or absent molecular

ion peak.[18][19] Characteristic fragmentation patterns include the loss of water (M-18) and α-

cleavage (cleavage of the C-C bond adjacent to the oxygen).[4][7][18][19]

Expected Fragmentation Pattern for 13-Methyltetradecanol (M⁺ = 228):

M-18: A peak at m/z 210 corresponding to the loss of a water molecule.

α-Cleavage: The most significant fragmentation for primary alcohols is the cleavage of the

bond between C1 and C2, leading to the formation of a stable [CH₂OH]⁺ ion at m/z 31. This

is often the base peak.[20]

Other Fragments: A series of peaks separated by 14 mass units (CH₂) corresponding to the

fragmentation of the long alkyl chain.

Potential Applications
While specific applications for 13-methyltetradecanol are not extensively documented, its

properties as a branched-chain fatty alcohol suggest its utility in several areas:

Cosmetics and Personal Care: Due to their emollient and moisturizing properties, fatty

alcohols are widely used in skin creams, lotions, and hair conditioners.[1][3][21][22] The
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branched structure of 13-methyltetradecanol could provide a unique skin feel and

absorption profile.

Lubricants and Plasticizers: Long-chain alcohols and their esters are used as lubricants and

plasticizers. The branched nature of 13-methyltetradecanol may lower its pour point,

making it suitable for formulations used in colder temperatures.

Surfactant Production: Fatty alcohols are key starting materials for the synthesis of non-ionic

and anionic surfactants used in detergents and other cleaning products.[1]

Chemical Intermediate: 13-Methyltetradecanol can serve as a precursor for the synthesis of

other specialty chemicals, including esters, ethers, and amines with specific physical

properties conferred by the branched alkyl chain.

Drug Development: In pharmaceuticals, long-chain alcohols can be used as excipients in

topical formulations and as starting materials for the synthesis of active pharmaceutical

ingredients.[3]

Conclusion
13-Methyltetradecanol is a branched-chain primary fatty alcohol with potential applications in

various fields, particularly in the cosmetic and specialty chemical industries. Its synthesis is

readily achievable through the reduction of the corresponding carboxylic acid. While specific

experimental data for this compound is not abundant, its chemical and physical properties can

be reliably predicted based on the well-understood chemistry of long-chain alcohols. This guide

provides a solid foundation for researchers and scientists interested in the synthesis,

characterization, and application of this unique molecule.

References
AZoM. (2015, October 8). Identifying Alcohols Using NMR Spectroscopy. AZoM.com. [Link]

Chemguide. (n.d.). Interpreting C-13 NMR spectra. [Link]

Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b7823882?utm_src=pdf-body
https://www.benchchem.com/product/b7823882?utm_src=pdf-body
https://www.petercremerna.com/how-fatty-alcohols-are-used-in-cosmetic-and-personal-care-products/
https://www.benchchem.com/product/b7823882?utm_src=pdf-body
https://www.goldenagri.com.sg/fatty-alcohols-101-their-uses-and-benefits-in-everyday-products/
https://www.benchchem.com/product/b7823882?utm_src=pdf-body
https://www.azom.com/article.aspx?ArticleID=12519
https://www.chemguide.co.uk/analysis/nmr/c13interpret.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules(Organic_Chemistry)/Instrumental_Analysis/Mass_Spectrometry/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemistry LibreTexts. (2022, September 24). 17.11: Spectroscopy of Alcohols and Phenols.

[Link]

CREMER North America. (2025, May 27). How Fatty Alcohols Are Used in Cosmetic and

Personal Care Products. [Link]

Doc Brown's Chemistry. (2025, November 11). C-13 nmr spectrum of ethanol analysis of

chemical shifts ppm interpretation of C-13 chemical shifts ppm of ethyl alcohol. [Link]

Doc Brown's Chemistry. (n.d.). mass spectrum of ethanol fragmentation pattern of ions for

analysis and identification of ethyl alcohol. [Link]

Doc Brown's Chemistry. (2025, November 11). ethanol low high resolution H-1 proton nmr

spectrum of ethanol analysis interpretation of chemical shifts ppm spin spin line splitting for

ethyl alcohol. [Link]

Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For

Reduction of Carboxylic Acid Derivatives. [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 151014, 13-Methyltetradecanoic acid. [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 5367655, E-11(13-Methyl)tetradecen-1-ol acetate. [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 545755, 6,10,13-Trimethyltetradecan-1-ol. [Link]

Prakash Chemicals International. (n.d.). Fatty Alcohols: Key Ingredients in Cosmetics

Unveiled. [Link]

ResearchGate. (n.d.). FT-IR data of fatty alcohols, adipic acid and long- chain diesters. [Link]

Sinarmas Cepsa. (2025, May 7). Fatty Alcohols 101: Uses, benefits, and why they matter in

everyday products. [Link]

The Beauty Crop. (n.d.). Exploring the Benefits of Fatty Alcohols in Skincare. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://www.cremeroleo.com/blogs/how-fatty-alcohols-are-used-in-cosmetic-and-personal-care-products
https://www.docbrown.info/page06/molecule_isomers/spec13Cethanol.htm
https://www.docbrown.info/page06/molecule_isomers/specMSethanol.htm
https://www.docbrown.info/page06/molecule_isomers/spec1HNMethanol.htm
https://www.masterorganicchemistry.com/2011/08/12/reagent-friday-lithium-aluminum-hydride-lialh4/
https://pubchem.ncbi.nlm.nih.gov/compound/13-Methyltetradecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/E-11_13-Methyl_tetradecen-1-ol-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/6_10_13-Trimethyltetradecan-1-ol
https://prakashchemicals.com/blog/fatty-alcohols-key-ingredients-in-cosmetics-unveiled/
https://www.researchgate.net/figure/FT-IR-data-of-fatty-alcohols-adipic-acid-and-long-chain-diesters_tbl2_328169990
https://www.sinarmascepsa.com/fatty-alcohols-101-uses-benefits-and-why-they-matter-in-everyday-products/
https://thebeautycrop.com/blogs/news/exploring-the-benefits-of-fatty-alcohols-in-skincare
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


University of Calgary. (n.d.). Ch15: Reduction of Carboxylic Acids and Esters using LiAlH4 to

1o alcohols. [Link]

University of Cambridge. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride.

[Link]

Wikipedia. (n.d.). 1-Tetradecanol. [Link]

Wikipedia. (n.d.). Fatty alcohol. [Link]

YouTube. (2018, January 21). Strong Reductions using Lithium Aluminum Hydride (LAH).

[Link]

YouTube. (2025, August 11). Mass Spectrometry of Alcohols. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. petercremerna.com [petercremerna.com]

2. books.rsc.org [books.rsc.org]

3. goldenagri.com.sg [goldenagri.com.sg]

4. whitman.edu [whitman.edu]

5. youtube.com [youtube.com]

6. chem.libretexts.org [chem.libretexts.org]

7. chem.libretexts.org [chem.libretexts.org]

8. 1-Tetradecanol - Wikipedia [en.wikipedia.org]

9. masterorganicchemistry.com [masterorganicchemistry.com]

10. ch.ic.ac.uk [ch.ic.ac.uk]

11. chemguide.co.uk [chemguide.co.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch15/ch15-3-2.html
https://www.ch.cam.ac.uk/sites/default/files/documents/3y-expt-5-lah-reductions.pdf
https://en.wikipedia.org/wiki/1-Tetradecanol
https://en.wikipedia.org/wiki/Fatty_alcohol
https://www.youtube.com/watch?v=N-KzL35p4dM
https://www.youtube.com/watch?v=8VqY-yD-E-c
https://www.benchchem.com/product/b7823882?utm_src=pdf-custom-synthesis
https://www.petercremerna.com/how-fatty-alcohols-are-used-in-cosmetic-and-personal-care-products/
https://books.rsc.org/books/monograph/781/chapter/427003/Consumer-and-Cosmetic-Product-Uses-and-Production
https://www.goldenagri.com.sg/fatty-alcohols-101-their-uses-and-benefits-in-everyday-products/
https://www.whitman.edu/chemistry/edusolns_software/GC_LC_CE_MS_2017/CH%206%202017.pdf
https://www.youtube.com/watch?v=Oty3S94cGkY
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.masterorganicchemistry.com/2023/02/03/lialh4-lithium-aluminum-hydride/
https://www.ch.ic.ac.uk/local/organic/0405Expt5.pdf
https://www.chemguide.co.uk/organicprops/acids/reduction.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. orgchemboulder.com [orgchemboulder.com]

13. spectroscopyonline.com [spectroscopyonline.com]

14. Alcohols | OpenOChem Learn [learn.openochem.org]

15. ethanol low high resolution H-1 proton nmr spectrum of ethanol analysis interpretation of
chemical shifts ppm spin spin line splitting for ethyl alcohol doc brown's advanced organic
chemistry revision notes [docbrown.info]

16. azom.com [azom.com]

17. chem.libretexts.org [chem.libretexts.org]

18. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]

19. youtube.com [youtube.com]

20. mass spectrum of ethanol fragmentation pattern of ions for analysis and identification of
ethyl alcohol image diagram doc brown's advanced organic chemistry revision notes
[docbrown.info]

21. thebeautycrop.com [thebeautycrop.com]

22. Fatty Alcohols: Key Ingredients in Cosmetics Unveiled [pciplindia.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 13-Methyltetradecanol:
Structure, Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823882#chemical-structure-and-properties-of-13-
methyltetradecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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